Cas no 58026-13-4 (1-(Benzyloxy)-3-(bromomethyl)-5-methoxybenzene)
58026-13-4 structure
Product Name:1-(Benzyloxy)-3-(bromomethyl)-5-methoxybenzene
CAS No:58026-13-4
MF:C15H15BrO2
MW:307.182403802872
CID:6641095
PubChem ID:129951022
Update Time:2024-01-29
1-(Benzyloxy)-3-(bromomethyl)-5-methoxybenzene Chemical and Physical Properties
Names and Identifiers
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- SCHEMBL21582181
- 58026-13-4
- 1-(Benzyloxy)-3-(bromomethyl)-5-methoxybenzene
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- Inchi: 1S/C15H15BrO2/c1-17-14-7-13(10-16)8-15(9-14)18-11-12-5-3-2-4-6-12/h2-9H,10-11H2,1H3
- InChI Key: OVIVUCKPDFUEHU-UHFFFAOYSA-N
- SMILES: BrCC1C=C(C=C(C=1)OCC1C=CC=CC=1)OC
Computed Properties
- Exact Mass: 306.02554g/mol
- Monoisotopic Mass: 306.02554g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 18.5Ų
1-(Benzyloxy)-3-(bromomethyl)-5-methoxybenzene Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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